molecular formula C8H16N4 B8379308 N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine CAS No. 105829-50-3

N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine

Cat. No. B8379308
CAS RN: 105829-50-3
M. Wt: 168.24 g/mol
InChI Key: RCTKPYZUMWNCQU-UHFFFAOYSA-N
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Description

N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine is a useful research compound. Its molecular formula is C8H16N4 and its molecular weight is 168.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

105829-50-3

Product Name

N-[1-(1-methyl-1H-pyrazol-4-yl)ethyl]ethane-1,2-diamine

Molecular Formula

C8H16N4

Molecular Weight

168.24 g/mol

IUPAC Name

N'-[1-(1-methylpyrazol-4-yl)ethyl]ethane-1,2-diamine

InChI

InChI=1S/C8H16N4/c1-7(10-4-3-9)8-5-11-12(2)6-8/h5-7,10H,3-4,9H2,1-2H3

InChI Key

RCTKPYZUMWNCQU-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CN(N=C1)C)NCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(1-Methyl-1H-pyrazol-4-yl)-ethanone (250 mg) and ethylenediamine (362 mg) were dissolved in methanol (10 ml), the solution was added with acetic acid (1.21 g) and sodium cyanoborohydride (189 mg), and the mixture was stirred at room temperature for 48 hours. The reaction mixture was added with saturated aqueous sodium hydrogencarbonate and tetrahydrofuran, the layers were separated, and then the organic layer was dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure, and the resulting residue was purified by silica gel column chromatography (chloroform:methanol:28% aqueous ammonia=10:1:0.1) to obtain the title compound (163 mg).
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
362 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
189 mg
Type
reactant
Reaction Step Three
Quantity
1.21 g
Type
solvent
Reaction Step Three

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